Cas no 1261861-91-9 (2-Fluoro-3-(hydroxymethyl)Benzonitrile)

• Product Name: 2-Fluoro-3-(hydroxymethyl)Benzonitrile
• CAS No: 1261861-91-9
• Molecular Formula: C₈H₆FNO
• Molecular Weight: 151.1377
• MDL: MFCD18394036
• CID: 1219076
• PubChem ID: 77230539

2-Fluoro-3-(hydroxymethyl)Benzonitrile Properties

Names and Identifiers

• 2-fluoro-3-(hydroxymethyl)benzonitrile
• 2-Fluoro-3-hydroxymethyl-benzonitrile
• 3-Cyano-2-fluorobenzyl alcohol
• 1712AJ
• AK158635
• Benzonitrile, 2-fluoro-3-(hydroxymethyl)-
• 5-amino-6-bromo-2,3-dihydro-1H-inden-1-one(HCl)
• DB-021097
• C72088
• SB32435
• CS-0157232
• SCHEMBL15018243
• MFCD18394036
• 1261861-91-9
• AKOS024262578
• A906836
• DS-9383

• MDL： MFCD18394036
• InChIKey： HZGKGFUFZFPGSI-UHFFFAOYSA-N
• Inchi： 1S/C8H6FNO/c9-8-6(4-10)2-1-3-7(8)5-11/h1-3,11H,5H2
• SMILES： FC1C(C#N)=C([H])C([H])=C([H])C=1C([H])([H])O[H]

Computed Properties

• Exact Mass: 151.043341977g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 1
• Monoisotopic Mass: 151.043341977g/mol
• Heavy Atom Count: 11
• Complexity: 174
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 44

Experimental Properties

• Boiling Point: 278.4±25.0°C at 760 mmHg